Cas no 2172487-31-7 (4-(2-ethoxy-4-fluorophenyl)benzaldehyde)

• Product Name: 4-(2-ethoxy-4-fluorophenyl)benzaldehyde
• CAS No: 2172487-31-7
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 5846403
• PubChem ID: 87542274
• Update Time: 2025-06-08

4-(2-ethoxy-4-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxy-4-fluorophenyl)benzaldehyde
• EN300-1586039
• 2172487-31-7
• SCHEMBL3571436

• Inchi： 1S/C15H13FO2/c1-2-18-15-9-13(16)7-8-14(15)12-5-3-11(10-17)4-6-12/h3-10H,2H2,1H3
• InChI Key： STZAHAOLNYYURN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-ethoxy-4-fluorophenyl)benzaldehyde

Chemical Profile of 4-(2-ethoxy-4-fluorophenyl)benzaldehyde (CAS No. 2172487-31-7)

4-(2-ethoxy-4-fluorophenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172487-31-7, is a fluorinated aromatic aldehyde with significant applications in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of benzaldehyde derivatives, characterized by the presence of a formyl group (-CHO) attached to a benzene ring, which is further substituted with an ethoxy group at the 2-position and a fluorine atom at the 4-position of another aromatic ring. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules.

The fluorine atom at the 4-position of the aromatic ring plays a crucial role in modulating the electronic properties and metabolic stability of the compound. Fluorinated aromatic compounds are widely recognized for their enhanced binding affinity to biological targets, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. In recent years, there has been a surge in research focusing on fluorinated derivatives due to their potential in developing novel therapeutic agents. The ethoxy group at the 2-position introduces polarity and hydrophilicity, influencing solubility and interactions with biological systems.

4-(2-ethoxy-4-fluorophenyl)benzaldehyde serves as a versatile building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and modulators. Its aldehyde functionality allows for further chemical modifications, such as condensation reactions with amino acids or heterocyclic compounds, leading to the synthesis of complex scaffolds. These modifications are often employed in drug discovery programs to explore new chemical space and optimize pharmacological properties.

In academic research, this compound has been utilized in studies aimed at understanding structure-activity relationships (SAR) within specific therapeutic areas. For instance, derivatives of 4-(2-ethoxy-4-fluorophenyl)benzaldehyde have been investigated for their potential as kinase inhibitors, where the combination of electron-withdrawing effects from the aldehyde group and electronic modulation by fluorine atoms contribute to high binding affinity. Additionally, its role in developing antiviral agents has garnered attention due to its ability to interact with viral proteases and polymerases through hydrogen bonding networks.

The pharmaceutical industry has also explored 4-(2-ethoxy-4-fluorophenyl)benzaldehyde as a precursor for more complex molecules with therapeutic relevance. By leveraging its structural motifs, researchers have synthesized analogs targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. The presence of both fluoro and ethoxy substituents provides a unique balance between lipophilicity and polarizability, which is critical for achieving optimal drug-like properties such as oral bioavailability and target specificity.

Recent advances in computational chemistry have further enhanced the utility of 4-(2-ethoxy-4-fluorophenyl)benzaldehyde by enabling rapid virtual screening and molecular docking studies. These methodologies allow researchers to predict binding interactions with biological targets with high precision, thereby accelerating the drug discovery process. Moreover, green chemistry principles have been applied to optimize synthetic routes for this compound, minimizing waste generation and improving atom economy.

The synthetic methodologies for preparing CAS No. 2172487-31-7 typically involve multi-step organic transformations starting from commercially available aromatic precursors. Common strategies include halogenation followed by nucleophilic substitution or cross-coupling reactions to introduce the desired functional groups. Advances in catalytic systems have enabled more efficient and selective transformations, reducing reaction times and improving yields.

In conclusion, 4-(2-ethoxy-4-fluorophenyl)benzaldehyde (CAS No. 2172487-31-7) represents a significant compound in modern pharmaceutical chemistry due to its versatile structural features and broad applicability in drug development. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in both academic research and industrial applications. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to remain a cornerstone in medicinal chemistry endeavors.